Cas no 10234-74-9 (4-methylpyrazolidin-3-one)

• Product Name: 4-methylpyrazolidin-3-one
• CAS No: 10234-74-9
• MF: C₄H₈N₂O
• MW: 100.119120597839
• CID: 1134059
• PubChem ID: 437721
• Update Time: 2025-04-20

4-methylpyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-methylpyrazolidin-3-one
• AC1L94AS
• CTK0D9108
• 4-Methyl-3-pyrazolidinon
• 4-methyl-pyrazolidin-3-one
• 4-Methyl-pyrazolidin-3-on
• AKOS006372475
• 3-Pyrazolidinone, 4-methyl-
• 4-methylpyrazolydin-3-one
• 4-Methyl-pyrazolidon-(3)
• SureCN5267774
• 4-Methylpyrazolidon-(3)
• AC1L94AS; CTK0D9108; 4-Methyl-3-pyrazolidinon; 4-methyl-pyrazolidin-3-one; 4-Methyl-pyrazolidin-3-on; AKOS006372475; 3-Pyrazolidinone, 4-methyl-; 4-methylpyrazolydin-3-one; 4-Methyl-pyrazolidon-(3); SureCN5267774; 4-Methylpyrazolidon-(3);
• DTXSID00331366
• 4-methyl-3-pyrazolidone
• 10234-74-9
• SCHEMBL5267774
• pyrazole, tetrahydro-4-methyl-3-oxo-

• Inchi： 1S/C4H8N2O/c1-3-2-5-6-4(3)7/h3,5H,2H2,1H3,(H,6,7)
• InChI Key： XVRRTSAWVKTSSW-UHFFFAOYSA-N
• SMILES： O=C1C(C)CNN1

Computed Properties

• Exact Mass: 100.063663g/mol
• Monoisotopic Mass: 100.063663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 100.12g/mol
• XLogP3: -0.4
• Topological Polar Surface Area: 41.1Ų